N-(3-{2-[(2-ethylphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide oxalate

• IUPAC Name: N-[3-[2-(2-ethylanilino)-1,3-thiazol-4-yl]phenyl]acetamide;oxalic acid
• InChI: InChI=1S/C19H19N3OS.C2H2O4/c1-3-14-7-4-5-10-17(14)21-19-22-18(12-24-19)15-8-6-9-16(11-15)20-13(2)23;3-1(4)2(5)6/h4-12H,3H2,1-2H3,(H,20,23)(H,21,22);(H,3,4)(H,5,6)
• InChI Key: IAQWOOAIMBXZSR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC2=NC(=CS2)C3=CC(=CC=C3)NC(=O)C.C(=O)(C(=O)O)O
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol

Description

N-(3-{2-[(2-ethylphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide oxalate is a chemical compound that has been synthesized and studied extensively in recent years. This compound has a unique molecular structure that makes it a promising candidate for various scientific research applications. In

Mechanism of Action

The mechanism of action of N-(3-{2-[(2-ethylphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide oxalate is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation. It may also have neuroprotective properties that make it a promising candidate for the treatment of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that N-(3-{2-[(2-ethylphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide oxalate can have various biochemical and physiological effects. It can inhibit the growth of cancer cells, reduce inflammation, and protect neurons from damage. It may also have antioxidant properties that can help prevent oxidative stress and cellular damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-{2-[(2-ethylphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide oxalate in lab experiments is its high purity and stability. It can be synthesized in large quantities with high yields, making it a cost-effective option for research. However, one of the limitations is that the mechanism of action is not fully understood, which can make it difficult to design experiments that target specific pathways or processes.

Future Directions

There are many future directions for the study of N-(3-{2-[(2-ethylphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide oxalate. One direction is to further investigate its anti-cancer properties and potential applications in cancer treatment. Another direction is to explore its neuroprotective properties and potential applications in the treatment of neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action and to design experiments that target specific pathways or processes. Overall, N-(3-{2-[(2-ethylphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide oxalate is a promising compound with many potential applications in scientific research.

Scientific Research Applications

N-(3-{2-[(2-ethylphenyl)amino]-1,3-thiazol-4-yl}phenyl)acetamide oxalate has been studied extensively for its potential applications in scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.